N-(3,5-dichlorophenyl)-N'-[(pyridin-4-yl)methyl]ethanediamide

• IUPAC Name: N'-(3,5-dichlorophenyl)-N-(oxolan-2-ylmethyl)oxamide
• InChI: InChI=1S/C13H14Cl2N2O3/c14-8-4-9(15)6-10(5-8)17-13(19)12(18)16-7-11-2-1-3-20-11/h4-6,11H,1-3,7H2,(H,16,18)(H,17,19)
• InChI Key: HRUVRPLWNYUMNF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(=O)C(=O)NC2=CC(=CC(=C2)Cl)Cl
• Molecular Formula: C13H14Cl2N2O3
• Molecular Weight: 317.16 g/mol

Description

N-(3,5-dichlorophenyl)-N'-[(pyridin-4-yl)methyl]ethanediamide, also known as DPA-714, is a selective ligand for the translocator protein (TSPO) that is found in the outer mitochondrial membrane of cells. It has been extensively studied for its potential use in medical research, particularly in the field of neuroinflammation.

Mechanism of Action

N-(3,5-dichlorophenyl)-N'-[(pyridin-4-yl)methyl]ethanediamide works by binding to the TSPO protein in the outer mitochondrial membrane of cells. This protein is involved in a variety of biological processes, including the regulation of cholesterol transport and the response to cellular stress. When this compound binds to TSPO, it causes a conformational change in the protein that leads to the activation of downstream signaling pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are complex and not fully understood. It has been shown to modulate the activity of various enzymes and signaling pathways, including the MAPK/ERK and PI3K/Akt pathways. It has also been shown to affect the expression of genes involved in inflammation and cell survival.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3,5-dichlorophenyl)-N'-[(pyridin-4-yl)methyl]ethanediamide in lab experiments is its selectivity for the TSPO protein. This allows researchers to specifically target this protein and study its role in various biological processes. However, there are also limitations to using this compound, including its relatively low affinity for TSPO and its potential for off-target effects.

Future Directions

There are many potential future directions for research involving N-(3,5-dichlorophenyl)-N'-[(pyridin-4-yl)methyl]ethanediamide. One area of interest is the development of new imaging techniques that can more accurately detect the presence of activated microglia in the brain. Another area of interest is the development of new drugs that target TSPO and other proteins involved in neuroinflammation. Finally, there is also interest in using this compound as a tool to study the role of TSPO in other biological processes, such as cholesterol transport and cellular stress response.

Synthesis Methods

N-(3,5-dichlorophenyl)-N'-[(pyridin-4-yl)methyl]ethanediamide can be synthesized using a variety of methods, including the reaction of 3,5-dichloro-4-aminopyridine with N-[(4-chlorophenyl)methyl]ethanediamine in the presence of a catalyst such as triethylamine. The resulting product can then be purified using standard techniques such as recrystallization or column chromatography.

Scientific Research Applications

N-(3,5-dichlorophenyl)-N'-[(pyridin-4-yl)methyl]ethanediamide has been used extensively in scientific research as a tool to study the role of TSPO in various biological processes. It has been shown to be particularly useful in the study of neuroinflammation, where it can be used to image the presence of activated microglia in the brain. This has important implications for the development of new treatments for neuroinflammatory diseases such as Alzheimer's and Parkinson's.